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Compound of Interest

Compound Name: Citronellyl tiglate

Cat. No.: B1584324

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedural guidance for the safe handling and disposal of
Citronellyl tiglate, ensuring the safety of laboratory personnel and the protection of the
environment.

Immediate Safety and Handling Precautions

Before handling Citronellyl tiglate, it is crucial to be aware of its associated hazards and to
use appropriate personal protective equipment (PPE).

Hazards:

May cause an allergic skin reaction.[1]

Causes skin and eye irritation.[2]

Very toxic to aquatic life with long-lasting effects.[1]

Combustible liquid.[2][3]

Handling:

» Work in a well-ventilated area to avoid inhalation of vapors.[1][2]
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» Avoid contact with skin and eyes.[1][3][4]

o Keep the substance away from heat and sources of ignition.[2][3]

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.[2]

Eye Protection: Use tightly fitting safety goggles with side-shields.[4]

Clothing: Wear protective clothing. For significant handling, fire/flame resistant and
impervious clothing is recommended.[2][4]

Respiratory Protection: If ventilation is inadequate, use a respirator.[2][3]

Step-by-Step Disposal Plan

The proper disposal of Citronellyl tiglate is critical to prevent environmental contamination and
ensure regulatory compliance. Do not discharge into sewer systems or contaminate water,
foodstuffs, or animal feed.[1]

Step 1: Containment of Spills

In case of a spill, immediately remove all sources of ignition.[1][2]

Ventilate the area.

Absorb the spill with an inert material such as sand or earth.[2][3]

Collect the absorbed material using spark-proof tools and place it into a suitable, closed
container for disposal.[1][2][3]

Step 2: Disposal of Unused Product and Contaminated Materials

» Licensed Disposal: The primary method for disposal is to engage a licensed chemical
destruction plant or a professional waste disposal service.[1][3] The material can be
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disposed of through controlled incineration with flue gas scrubbing.[1]

o Container Management: Keep the chemical waste in suitable and closed containers that are
clearly labeled.[1][3]

o Regulatory Compliance: All disposal activities must be in accordance with local, regional,
and national regulations.[2]

Step 3: Disposal of Contaminated Packaging

Rinsing: Containers can be triple-rinsed (or equivalent). The rinsate should be collected and
treated as hazardous waste.

o Recycling/Reconditioning: After proper rinsing, containers can be offered for recycling or
reconditioning.[1]

» Landfill: Alternatively, the packaging can be punctured to render it unusable for other
purposes and then disposed of in a sanitary landfill, if permitted by local regulations.[1]

« Incineration: Combustible packaging materials may be disposed of through controlled
incineration.[1]

Quantitative Data for Citronellyl Tiglate

The following table summarizes key quantitative data for Citronellyl tiglate.
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Property Value Source
Molecular Weight 238.37 g/mol [2]
Melting Point <-100 °C [1][4]
Boiling Point 285 -289 °C [1114]
Flash Point 100 °C (closed cup) / 145 °C [11[2][4]
Auto-ignition Temperature 255 °C [1][4]
Solubility in Water 0.385 mg/L (at 20 °C) [1114]
Vapor Pressure 0.009 hPa (at 20 °C) [1][4]
Log Pow (n-octanol/water) 5.99 [1][4]

Experimental Protocols and Workflows
Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Citronellyl
tiglate.
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Citronellyl Tiglate Disposal Workflow

Preparation & Handling

Start: Identify Citronellyl Tiglate for Disposal

Wear Appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Protective clothing

Handle in a Well-Ventilated Area
Away from Ignition Sources

Wa‘ 'te Classification

Determine Waste Type

Accident Routine Routine
\ \ \
Spill / Leak Unused Product / Contaminated Labware Contaminated Packaging

Spill Response

Absorb with Inert Material
(e.g., sand, earth)

Collect in a Sealed, Labeled Container

isposal Route
\ \

Packaging Dec""ntamination & Disposal
Transfer to a Licensed

Waste Disposal Company. Triple-Rinse Container

Controlled Incineration with

Flue Gas Scrubbing Recycle or Recondition Puncture and Dispose in Sanitary Landfill

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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